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Compound of Interest

Compound Name: (S)-2-(phenoxymethyl)morpholine
Cat. No.: B8524709
Get Quote

Executive Summary

(S)-2-(phenoxymethyl)morpholine (CAS: 1986514-05-9 for HCI salt; generic racemate CAS:
167273-56-5) is a privileged heterocyclic building block. It serves as the pharmacophoric
anchor for a class of antidepressants and analgesics that modulate monoamine transporters.
Its value lies in the (S)-configuration at the C2 position, which dictates the spatial orientation of
the phenoxy group, a critical determinant for binding affinity in the norepinephrine transporter
(NET) pocket.

This guide details its physicochemical profile, stereoselective synthesis, and role in drug
discovery.

Molecular Architecture & Stereochemistry

The molecule consists of a saturated morpholine ring substituted at the C2 position with a
phenoxymethyl group. The absolute configuration is (S), meaning the substituent projects away
from the plane in a specific orientation that matches the chiral constraints of target proteins like
NET.

Structural Specifications
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Feature Detail

IUPAC Name (2S)-2-(phenoxymethyl)morpholine

Molecular Formula

Molecular Weight 193.24 g/mol (Free Base)
SMILES (Isomeric) C1COCCN[C@H]1COC2=CC=CC=C2
Stereocenter C2 (S-configuration)

) Secondary Amine (Basic center), Aryl Ether
Key Functional Groups ] T
(Lipophilic linker)

3D Conformation & Electronic Properties

The morpholine ring predominantly adopts a chair conformation. In the (S)-enantiomer, the
bulky phenoxymethyl group typically occupies the equatorial position to minimize 1,3-diaxial
interactions, stabilizing the structure.

» Nitrogen (N4): Acts as a hydrogen bond acceptor and, upon protonation (physiological pH), a
hydrogen bond donor/ionic center.

o Ether Oxygen: Acts as a weak hydrogen bond acceptor.
e Phenyl Ring: Provides

stacking capabilities and hydrophobic bulk.

Physicochemical Profile

The following data summarizes the core physical properties relevant to handling and
formulation.
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Property Value (Approx.) Context
) Viscous Oil (Free Base) / Free base is hygroscopic; salts
Physical State . .
White Solid (HCI Salt) are stable.
- ) High boiling point due to
Boiling Point ~130°C at 0.5 mmHg

polarity.

Typical for N-substituted
pKa (Conj. Acid) 8.4+0.2 morpholines; protonated at pH
7.4.

Moderately lipophilic; crosses

LogP 1.3-1.6 _ _
Blood-Brain Barrier (BBB).
- Water (Low for base, High for Salt formation required for
Solubility )
HCI salt), DMSO, Methanol aqueous stock solutions.

Synthetic Pathways & Manufacturing

Retaining the (S)-chirality is the primary challenge in synthesis. The most robust industrial route
utilizes (S)-Epichlorohydrin as the chiral pool starting material, avoiding expensive chiral
resolution steps later.

Protocol: Chiral Pool Synthesis from (S)-
Epichlorohydrin

Step 1: Ring Opening (SN2) Reaction of (S)-epichlorohydrin with phenol under basic
conditions. The nucleophile attacks the less hindered carbon, retaining stereochemistry (or
inverting if attacking the chiral center, but standard conditions favor retention via the epoxide).
Note: Direct attack on the epoxide by phenoxide opens the ring. To retain (S) from (S)-
epichlorohydrin, one often proceeds via the glycidyl ether.

Step 2: Morpholine Ring Construction The resulting (S)-glycidyl phenyl ether is reacted with 2-
aminoethyl hydrogen sulfate (or ethanolamine followed by cyclization) to close the morpholine
ring.

Experimental Workflow (General Procedure)
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Activation: Dissolve Phenol (1.0 eq) in DMF with

. Add (S)-Epichlorohydrin (1.2 eq). Heat to 60°C for 4h.

Intermediate Isolation: Extract (S)-1,2-epoxy-3-phenoxypropane.

Cyclization: React intermediate with 2-aminoethanol in methanol.

Ring Closure: Treat the resulting diol/amino-alcohol with acid (e.qg.,

or via Mitsunobu conditions) to dehydrate and close the morpholine ring.

Synthesis Diagram (Graphviz)

(S)-Epichlorohydrin

(Chiral Pool) SN2 Substitution

(S)-Glycidyl Phenyl Ether Ring Opening &

’/y (Intermediate) Cyclization (70°C)
Phenol \

(K2CO3, DMF) (S)-2-(phenoxymethyl)morpholine
2-Aminoethyl Hydrogen Sulfate P (Target Scaffold)

(NaOH, Toluene)

Click to download full resolution via product page

Caption: Stereoselective synthesis route utilizing (S)-epichlorohydrin to establish the C2 chiral
center.

Medicinal Chemistry Applications

(S)-2-(phenoxymethyl)morpholine is not just an intermediate; it is the pharmacophore for
selective Norepinephrine Reuptake Inhibitors (NRIS).

Mechanism of Action

The secondary amine mimics the terminal amine of norepinephrine. The phenoxy group mimics
the catechol ring, positioning itself in the hydrophobic pocket of the transporter.

+ Reboxetine: The 2-(phenoxymethyl)morpholine core is further substituted at the phenoxy ring
(2-ethoxy) and the alpha-carbon (phenyl group) to increase potency.
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o Selectivity: The (S,S)-configuration of Reboxetine (derived from this scaffold) is significantly
more potent (approx.[1] 20-fold) than the (R,R)-enantiomer.

Pharmacophore Logic Diagram
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Caption: Pharmacophoric mapping of the scaffold to the Norepinephrine Transporter (NET)
binding site.

Analytical Characterization

To validate the identity of synthesized (S)-2-(phenoxymethyl)morpholine, the following
spectral data is expected.

NMR Spectroscopy (, 400 MHz, )

e 7.30-6.90 (m, 5H): Aromatic protons (Phenyl group).
e 4.05-3.90 (m, 2H):
protons of the phenoxymethyl ether linker.

e 3.80 - 3.60 (m, 1H): C2-H of the morpholine ring (Chiral center).
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e 3.00-2.70 (m, 4H): Ring
protons adjacent to Nitrogen.

e 1.80 (br s, 1H): NH proton (Exchangeable).

Mass Spectrometry[5]

o ESI-MS:
o Fragmentation: Loss of the phenoxy group (

) is a common characteristic fragment.

Handling & Safety (MSDS Summary)

Hazard Classification:
e Acute Toxicity: Harmful if swallowed (H302).[2][3]
o Skin/Eye: Causes skin irritation (H315) and serious eye irritation (H319).

e Handling: The free base is basic and can cause chemical burns. Always handle in a fume
hood.[4]

Storage:
o Free Base: Store under inert gas (Argon/Nitrogen) at 2-8°C. Hygroscopic.
o HCI Salt: Store at room temperature, desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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